Cas no 923769-07-7 (2-Chloro-n-(1-methyl-1h-imidazol-2-yl)(phenyl)methylacetamide)

• Product name: 2-Chloro-n-(1-methyl-1h-imidazol-2-yl)(phenyl)methylacetamide
• CAS No: 923769-07-7
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• MDL: MFCD08691124
• CID: 3109341
• PubChem ID: 16227410

2-Chloro-n-(1-methyl-1h-imidazol-2-yl)(phenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(1-methyl-1H-imidazol-2-yl)(phenyl)methyl]acetamide
• EN300-25891
• 923769-07-7
• SCHEMBL21392852
• CS-0243094
• UPCMLD0ENAT5662357:001
• Z219182242
• AKOS009104929
• 2-CHLORO-N-[(1-METHYLIMIDAZOL-2-YL)(PHENYL)METHYL]ACETAMIDE
• 2-chloro-N-[(1-methylimidazol-2-yl)-phenylmethyl]acetamide
• 2-Chloro-n-(1-methyl-1h-imidazol-2-yl)(phenyl)methylacetamide

• MDL： MFCD08691124
• Inchi： InChI=1S/C13H14ClN3O/c1-17-8-7-15-13(17)12(16-11(18)9-14)10-5-3-2-4-6-10/h2-8,12H,9H2,1H3,(H,16,18)
• InChI Key： BRNPCAZHCQBIIH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 263.0825398Da
• Monoisotopic Mass: 263.0825398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-Chloro-n-(1-methyl-1h-imidazol-2-yl)(phenyl)methylacetamide

Comprehensive Overview of 2-Chloro-N-(1-methyl-1H-imidazol-2-yl)(phenyl)methylacetamide (CAS No. 923769-07-7)

2-Chloro-N-(1-methyl-1H-imidazol-2-yl)(phenyl)methylacetamide (CAS No. 923769-07-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique imidazole and acetamide functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with bioactive properties.

In recent years, the search for imidazole derivatives has surged due to their prominence in medicinal chemistry. Compounds like 2-Chloro-N-(1-methyl-1H-imidazol-2-yl)(phenyl)methylacetamide are often explored for their antimicrobial and anti-inflammatory properties, aligning with the global focus on combating antibiotic resistance. The chloroacetamide moiety in its structure further enhances its reactivity, enabling diverse modifications for targeted applications. This adaptability has made it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of CAS No. 923769-07-7 typically involves multi-step organic reactions, including N-alkylation and amide coupling, which are critical for achieving high purity and yield. Advanced analytical techniques such as NMR spectroscopy and HPLC-MS are employed to characterize its molecular structure, ensuring compliance with industry standards. As sustainability becomes a key concern, researchers are also investigating green chemistry approaches to optimize its production, reducing environmental impact.

From a commercial perspective, 2-Chloro-N-(1-methyl-1H-imidazol-2-yl)(phenyl)methylacetamide is supplied by leading chemical manufacturers under stringent quality control protocols. Its storage and handling require adherence to Good Laboratory Practices (GLP), emphasizing stability under controlled conditions. The compound’s solubility in organic solvents like DMSO and methanol facilitates its use in various experimental setups, further driving its demand in R&D laboratories.

Emerging trends in precision medicine and crop protection have amplified the relevance of such compounds. For instance, the imidazole ring in 923769-07-7 is a common pharmacophore in kinase inhibitors, a hot topic in oncology research. Similarly, agrochemical studies explore its derivatives for pesticide development, addressing food security challenges. These applications underscore the compound’s cross-disciplinary importance.

In summary, 2-Chloro-N-(1-methyl-1H-imidazol-2-yl)(phenyl)methylacetamide (CAS No. 923769-07-7) represents a pivotal building block in modern chemistry. Its structural complexity and functional diversity align with contemporary scientific priorities, from drug design to sustainable agriculture. As research progresses, this compound is poised to play an even greater role in addressing global health and environmental challenges.